Cas no 1197230-50-4 (Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride)

• Product Name: Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride
• CAS No: 1197230-50-4
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD11042868
• CID: 2619851
• PubChem ID: 45156285
• Update Time: 2025-05-20

Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride
• 4-Amino-1-methyl-1H-pyrazole-3-carboxylic acidmethyl ester hydrochloride
• Methyl4-amino-1-methyl-1H-pyrazole-3-carboxylatehydrochloride
• G30112
• EN300-651446
• AKOS024398506
• METHYL 4-AMINO-1-METHYLPYRAZOLE-3-CARBOXYLATE HYDROCHLORIDE
• MFCD11042868
• DB-153600
• 826-076-2
• 4-Amino-1-methyl-1H-pyrazole-3-carboxylic acid methyl ester hydrochloride
• methyl 4-amino-1-methylpyrazole-3-carboxylate;hydrochloride
• 1197230-50-4
• XXB23050
• SCHEMBL18209694
• CS-0256757
• 4-amino-1-methyl-1h-pyrazole-3-carboxylic acid methyl ester, hydrochloride

• MDL： MFCD11042868
• Inchi： 1S/C6H9N3O2.ClH/c1-9-3-4(7)5(8-9)6(10)11-2;/h3H,7H2,1-2H3;1H
• InChI Key： LUSFLIUWVHQEFL-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C(=CN(C)N=1)N)=O

Computed Properties

• Exact Mass: 191.046
• Monoisotopic Mass: 191.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2

Additional information on Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride

Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride: A Comprehensive Overview

Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride (CAS No. 1197230-50-4) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in various therapeutic areas. The detailed exploration of this molecule not only highlights its chemical characteristics but also delves into the latest research findings that underscore its relevance in modern medicinal chemistry.

The molecular structure of Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride consists of a pyrazole core substituted with an amino group at the 4-position, a methyl group at the 1-position, and a carboxylate moiety at the 3-position, all of which are further salted with hydrochloride. This configuration imparts distinct physicochemical properties, making it a versatile candidate for further chemical modifications and derivatization. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in both in vitro and in vivo studies.

In recent years, the pharmaceutical industry has seen a surge in the development of novel heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential as pharmacological agents. The presence of both amino and carboxylate functional groups in Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride allows for a wide range of interactions with biological targets, including enzymes and receptors. This characteristic has made it a valuable scaffold for designing molecules with specific therapeutic profiles.

One of the most compelling aspects of Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride is its role in the development of novel antimicrobial agents. The pyrazole core is known to exhibit broad-spectrum antimicrobial activity, and modifications to this core can enhance or alter these properties. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against Gram-positive bacteria, making them potential candidates for treating antibiotic-resistant infections. The amino group at the 4-position provides a site for further functionalization, allowing chemists to tailor the molecule's properties to target specific bacterial strains more effectively.

The compound's potential extends beyond antimicrobial applications. Research has also explored its utility in the development of anti-inflammatory agents. Pyrazole derivatives have been shown to modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride, with its unique structural features, may offer a new approach to inhibiting these pathways without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its antimicrobial and anti-inflammatory properties, Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride has shown promise in preclinical studies as a potential anticancer agent. The pyrazole core is known to interfere with key cellular processes involved in cancer progression, such as DNA replication and cell division. By targeting these processes, pyrazole derivatives can induce apoptosis or inhibit proliferation in cancer cells. Preliminary studies indicate that Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride may selectively inhibit the growth of certain cancer cell lines while minimizing toxicity to healthy cells.

The synthesis of Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization steps introduce the amino group at the 4-position and the carboxylate moiety at the 3-position. Finally, salt formation with hydrochloric acid yields the desired compound in its pure form. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials.

The pharmacokinetic properties of Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride are also critical factors that determine its therapeutic efficacy. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration. Additionally, its hydrochloride salt form enhances stability under various storage conditions, ensuring consistent quality throughout clinical trials and commercialization.

The safety profile of Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride is another important consideration. Preclinical toxicology studies have demonstrated that it exhibits low toxicity at therapeutic doses, with minimal side effects observed even at higher concentrations. However, further research is needed to fully understand its long-term safety profile before human clinical trials can be initiated.

In conclusion, Methyl 4-Amino-1-methyl-1H-pyrazole-3-carboxylate Hydrochloride (CAS No. 1197230-50-4) is a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing molecules with specific biological activities. Recent research highlights its potential as an antimicrobial agent against resistant bacterial strains, an anti-inflammatory agent targeting inflammatory pathways, and an anticancer agent interfering with cancer cell proliferation. As synthetic methodologies continue to advance, the production and study of this compound will likely expand, leading to new therapeutic breakthroughs.